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Compound of Interest

Compound Name: ST-836 hydrochloride

Cat. No.: B1139235

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the preparation, storage, and handling of
stock solutions of ST-836 hydrochloride, a dopamine receptor ligand investigated for its
potential as an antiparkinsonian agent. Adherence to these protocols is crucial for ensuring the
accuracy and reproducibility of experimental results.

Summary of Quantitative Data

For ease of reference, the key quantitative data for ST-836 hydrochloride are summarized in
the table below. This information is essential for accurate preparation of stock solutions and for
maintaining the stability of the compound.

Parameter Value Source
Molecular Weight 451.07 g/mol [1112]
Appearance White to off-white solid [3]
Recommended Solvent DMSO [2]
Storage of Solid -20°C for up to 2 years [4]

-80°C for up to 6 months -20°C
forup to 1 month 4°C forupto  [3][4]
2 weeks

Storage of DMSO Stock
Solution
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Experimental Protocols
Protocol 1: Preparation of a 10 mM ST-836
Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ST-836 hydrochloride in
dimethyl sulfoxide (DMSO). This concentration is a common starting point for many in vitro
assays.

Materials:

ST-836 hydrochloride powder

Anhydrous/molecular sieves-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator water bath (optional, but recommended)
Procedure:

o Pre-weighing Preparation: Allow the vial of ST-836 hydrochloride powder to equilibrate to
room temperature for at least 15-20 minutes before opening to prevent condensation of
moisture.

e Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of ST-836 hydrochloride powder. For 1 mL of a 10 mM stock solution, you will need
4.51 mg of ST-836 hydrochloride.

o Calculation: 10 mmol/L * 1 L/2000 mL * 451.07 g/mol * 1000 mg/g = 4.51 mg/mL
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 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed ST-836 hydrochloride. For the example above, add 1 mL of DMSO.

e Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate
dissolution. If the compound does not fully dissolve, brief sonication in a water bath and
gentle warming to 37°C can aid in solubilization.[2] Visually inspect the solution to ensure it
is clear and free of particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber vials or polypropylene tubes. Store the aliquots
at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1
month).[3][4]

Protocol 2: Preparation of Working Solutions

This protocol outlines the dilution of the high-concentration stock solution to a final working
concentration for use in experiments.

Materials:

e 10 mM ST-836 hydrochloride stock solution in DMSO

o Appropriate sterile aqueous buffer or cell culture medium
o Sterile tubes and pipette tips

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM ST-836 hydrochloride stock solution at room
temperature.

o Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform serial
dilutions rather than a single large dilution.

o For example, to prepare a 10 uM working solution, first prepare an intermediate dilution by
adding 10 pL of the 10 mM stock solution to 990 uL of your desired buffer or medium to
create a 100 pM intermediate solution.
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o Next, dilute the 100 uM intermediate solution by adding 100 pL to 900 pL of buffer or
medium to achieve the final 10 uM working concentration.

e Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.
Avoid vigorous vortexing, especially if the solution contains proteins.

o Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately. The stability of ST-836 hydrochloride in aqueous solutions has
not been widely reported.

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the preparation and use of ST-
836 hydrochloride stock solutions.

Experimental Workflow: ST-836 Hydrochloride Stock Solution Preparation

Stock Solution Preparation Storage & Use
Equilibrate ST-836 Weigh ST-836 Add Anhydrous orte onicate Aliquot into Store at -80°C Prepare Working
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Click to download full resolution via product page

Caption: Workflow for preparing ST-836 hydrochloride stock solutions.
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Logical Relationships in Solution Preparation
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Caption: Key inputs, processes, and outputs for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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